Cas no 565193-14-8 (N,N'-bis(4-phenoxyphenyl)propanediamide)

• Product Name: N,N'-bis(4-phenoxyphenyl)propanediamide
• CAS No: 565193-14-8
• MF: C₂₇H₂₂N₂O₄
• MW: 438.474586963654
• CID: 3104871
• PubChem ID: 2392247
• Update Time: 2025-06-30

N,N'-bis(4-phenoxyphenyl)propanediamide Chemical and Physical Properties

Names and Identifiers

• N,N'-Bis-(4-phenoxy-phenyl)-malonamide
• N,N'-bis(4-phenoxyphenyl)propanediamide
• G35359
• 565193-14-8
• SCHEMBL2000889
• Z56891228
• QXA19314
• 997-895-1
• AKOS000115174
• EN300-01463

• Inchi： 1S/C27H22N2O4/c30-26(28-20-11-15-24(16-12-20)32-22-7-3-1-4-8-22)19-27(31)29-21-13-17-25(18-14-21)33-23-9-5-2-6-10-23/h1-18H,19H2,(H,28,30)(H,29,31)
• InChI Key： KHHPHLOXCANWFJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1)NC(CC(NC1C=CC(=CC=1)OC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 438.15795719Da
• Monoisotopic Mass: 438.15795719Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 76.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on N,N'-bis(4-phenoxyphenyl)propanediamide

N,N'-bis(4-phenoxyphenyl)propanediamide: A Comprehensive Overview

N,N'-bis(4-phenoxyphenyl)propanediamide, with the CAS number 565193-14-8, is a compound of significant interest in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes two phenoxyphenyl groups attached to a propanediamide backbone. The molecule's structure contributes to its versatile properties, making it a valuable compound in both academic research and industrial applications.

The synthesis of N,N'-bis(4-phenoxyphenyl)propanediamide involves a series of carefully controlled reactions, often utilizing advanced organic chemistry techniques. Recent studies have focused on optimizing the synthesis process to enhance yield and purity, which are critical for its application in high-performance materials. The compound's ability to form stable amide bonds makes it particularly useful in polymer chemistry, where it can serve as a building block for creating advanced polymers with tailored properties.

One of the most promising applications of N,N'-bis(4-phenoxyphenyl)propanediamide is in the field of materials science. Researchers have explored its use in creating high-strength composites and lightweight materials, which are essential for industries such as aerospace and automotive manufacturing. The compound's ability to enhance the mechanical properties of polymers has been extensively studied, with recent findings highlighting its potential in developing next-generation materials with improved durability and flexibility.

In addition to its role in materials science, N,N'-bis(4-phenoxyphenyl)propanediamide has also shown potential in drug delivery systems. Its unique structure allows for the incorporation of bioactive molecules, making it a candidate for targeted drug delivery applications. Recent studies have investigated its compatibility with various drug molecules and its ability to enhance drug stability and bioavailability, opening new avenues for pharmaceutical research.

The compound's electronic properties have also been a focus of recent research. Its ability to act as an electron acceptor makes it a potential candidate for use in organic electronics, such as organic photovoltaics and light-emitting diodes (OLEDs). Researchers have explored its compatibility with other organic semiconductors and its potential to improve device performance by enhancing charge transport properties.

Furthermore, N,N'-bis(4-phenoxyphenyl)propanediamide has been studied for its environmental impact. Recent research has focused on its biodegradability and toxicity profile, which are critical considerations for its application in industrial settings. The compound's low toxicity and biodegradability make it a safer alternative to traditional chemicals used in various industries.

In conclusion, N,N'-bis(4-phenoxyphenyl)propanediamide (CAS No. 565193-14-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and properties make it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in the development of advanced materials and technologies.